Cas no 1338487-87-8 (Silane, (2-bromoethyl)(chloromethyl)dimethyl-)

• Product Name: Silane, (2-bromoethyl)(chloromethyl)dimethyl-
• CAS No: 1338487-87-8
• MF: C₅H₁₂BrClSi
• MW: 215.591280937195
• CID: 6078538
• PubChem ID: 129765907
• Update Time: 2025-10-29

Silane, (2-bromoethyl)(chloromethyl)dimethyl- Chemical and Physical Properties

Names and Identifiers

• Silane, (2-bromoethyl)(chloromethyl)dimethyl-
• EN300-7473306
• (2-bromoethyl)(chloromethyl)dimethylsilane
• 1338487-87-8
• 2-bromoethyl-(chloromethyl)-dimethylsilane
• 2-bromoethyl(chloromethyl) dimethylsilane

• Inchi： 1S/C5H12BrClSi/c1-8(2,5-7)4-3-6/h3-5H2,1-2H3
• InChI Key： IUSSMXZKYHRCAX-UHFFFAOYSA-N
• SMILES： [Si](CCBr)(CCl)(C)C

Computed Properties

• Exact Mass: 213.95802g/mol
• Monoisotopic Mass: 213.95802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 65.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.258±0.06 g/cm3(Predicted)
• Boiling Point: 96-97 °C(Press: 12 Torr)

Additional information on Silane, (2-bromoethyl)(chloromethyl)dimethyl-

Comprehensive Overview of Silane, (2-bromoethyl)(chloromethyl)dimethyl- (CAS No. 1338487-87-8)

Silane, (2-bromoethyl)(chloromethyl)dimethyl- (CAS No. 1338487-87-8) is a specialized organosilicon compound that has garnered significant attention in advanced material science and synthetic chemistry. This compound, characterized by its unique bromoethyl and chloromethyl functional groups, serves as a versatile building block for cross-coupling reactions, polymer modifications, and surface functionalization. Its molecular structure, featuring both halogenated and dimethyl-substituted silane moieties, enables precise control over reactivity, making it invaluable for researchers exploring silane coupling agents and hybrid material synthesis.

In recent years, the demand for functionalized silanes like 1338487-87-8 has surged due to their applications in nanotechnology and green chemistry. Users frequently search for terms such as "how to stabilize silane intermediates" or "role of halogenated silanes in catalysis," reflecting growing interest in optimizing their synthetic utility. This compound’s dual reactivity—owing to its bromine and chlorine substituents—allows for sequential functionalization, a feature highly sought after in click chemistry and bioconjugation strategies.

From an industrial perspective, Silane, (2-bromoethyl)(chloromethyl)dimethyl- is pivotal in developing adhesives, coatings, and sealants with enhanced durability. Its ability to form covalent bonds with substrates like glass, metals, and polymers aligns with trends toward sustainable materials. Searches for "eco-friendly silane modifiers" or "high-performance silane additives" underscore its relevance in reducing environmental footprints while maintaining performance.

Analytical techniques such as NMR spectroscopy and mass spectrometry are critical for verifying the purity and structure of CAS No. 1338487-87-8. Researchers often inquire about "characterization methods for halogenated silanes" or "handling air-sensitive silane derivatives," highlighting the need for rigorous protocols. Proper storage under inert atmospheres and anhydrous conditions is essential to preserve its reactivity, a point emphasized in material safety data sheets (MSDS).

The compound’s role in pharmaceutical intermediates and agrochemical formulations further expands its commercial appeal. For instance, its incorporation into drug delivery systems leverages the hydrolytic stability of siloxane bonds, addressing queries like "silane-based drug carriers." Additionally, its use in surface modification of nanoparticles answers trending searches such as "silanes for nano-coatings."

Innovations in silane chemistry continue to drive interest in CAS No. 1338487-87-8, particularly in 3D printing resins and smart materials. As industries prioritize multifunctional additives, this compound’s adaptability positions it at the forefront of material innovation. Future research may explore its potential in energy storage or biomedical devices, aligning with global shifts toward renewable technologies.